Cas no 1206523-95-6 (3-Fluoropyrazin-2-amine)

• Product Name: 3-Fluoropyrazin-2-amine
• CAS No: 1206523-95-6
• MF: C₄H₄FN₃
• MW: 113.093063354492
• MDL: MFCD23382413
• CID: 4577218
• PubChem ID: 67260060
• Update Time: 2025-06-13

3-Fluoropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoropyrazin-2-amine
• 3-Fluoro-pyrazin-2-ylamine
• 3-Fluoropyrazin-2-ylamine
• BBL102236
• STL556035
• CS-0442036
• DNJZLUMLBIJZEO-UHFFFAOYSA-N
• SCHEMBL2049218
• MS-20407
• 1206523-95-6
• EN300-371729
• AKOS017344575
• 2-aminofluoropyrazine
• MFCD23382413
• 3-Fluoropyrazin-2-amine

• MDL： MFCD23382413
• Inchi： 1S/C4H4FN3/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,6,8)
• InChI Key： DNJZLUMLBIJZEO-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=CN=1

Computed Properties

• Exact Mass: 113.03892530g/mol
• Monoisotopic Mass: 113.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 174-176℃
• Boiling Point: 225.1±35.0 °C at 760 mmHg
• Flash Point: 89.9±25.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3-Fluoropyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 3-Fluoropyrazin-2-amine

Recent Advances in the Study of 3-Fluoropyrazin-2-amine (CAS: 1206523-95-6) in Chemical Biology and Pharmaceutical Research

3-Fluoropyrazin-2-amine (CAS: 1206523-95-6) is a fluorinated pyrazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a fluorine atom at the 3-position of the pyrazine ring, exhibits unique physicochemical properties that make it a valuable building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility as a key intermediate in the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the research of 3-Fluoropyrazin-2-amine is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have successfully incorporated 3-Fluoropyrazin-2-amine into the scaffold of several kinase inhibitors, enhancing their binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Fluoropyrazin-2-amine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are commonly implicated in non-small cell lung cancer (NSCLC).

In addition to its applications in oncology, 3-Fluoropyrazin-2-amine has also been investigated for its potential in antimicrobial drug development. The fluorine atom's electronegativity and small size contribute to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy in the design of novel antitubercular agents. The researchers synthesized a series of 3-Fluoropyrazin-2-amine derivatives and evaluated their activity against Mycobacterium tuberculosis, identifying several candidates with promising MIC (Minimum Inhibitory Concentration) values.

The synthetic routes to 3-Fluoropyrazin-2-amine have also been optimized in recent years, enabling more efficient and scalable production. A 2022 publication in Organic Process Research & Development detailed a novel catalytic fluorination method that significantly improved the yield and purity of 3-Fluoropyrazin-2-amine. This advancement is particularly important for industrial-scale applications, as it reduces production costs and environmental impact. Furthermore, the development of greener synthetic protocols aligns with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Despite these promising developments, challenges remain in the widespread adoption of 3-Fluoropyrazin-2-amine-based therapeutics. Issues such as off-target effects, potential toxicity, and the need for further preclinical validation must be addressed. Ongoing research is focused on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Fluoropyrazin-2-amine (CAS: 1206523-95-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique properties and recent advancements in synthesis and application underscore its potential to contribute to the development of next-generation therapeutics. Continued exploration of its mechanistic insights and therapeutic potential will likely yield significant breakthroughs in the coming years.